KM67LW3Ggz

• CAS No.: 190261-01-9
• Molecular Formula: C24H28N4O6S
• Molecular Weight: 500.6 g/mol
• IUPAC Name: (2S)-2-(benzenesulfonamido)-3-[[5-(piperidin-4-ylmethoxy)-1H-indole-2-carbonyl]amino]propanoic acid
• InChI: InChI=1S/C24H28N4O6S/c29-23(26-14-22(24(30)31)28-35(32,33)19-4-2-1-3-5-19)21-13-17-12-18(6-7-20(17)27-21)34-15-16-8-10-25-11-9-16/h1-7,12-13,16,22,25,27-28H,8-11,14-15H2,(H,26,29)(H,30,31)/t22-/m0/s1
• InChI Key: CFKZYRJYUHWTIW-QFIPXVFZSA-N
• Isomeric SMILES: C1CNCCC1COC2=CC3=C(C=C2)NC(=C3)C(=O)NC[C@@H](C(=O)O)NS(=O)(=O)C4=CC=CC=C4
• Canonical SMILES: C1CNCCC1COC2=CC3=C(C=C2)NC(=C3)C(=O)NCC(C(=O)O)NS(=O)(=O)C4=CC=CC=C4

Description

KM67LW3Ggz is a synthetic compound hypothesized to belong to the class of organometallic or coordination complexes, though its exact structure and applications remain unverified in publicly accessible academic literature as of 2023. No peer-reviewed studies or industrial reports explicitly describe its synthesis, physical properties, or functional roles. This absence suggests that the compound may be either (1) a proprietary or classified material, (2) a hypothetical entity under development, or (3) a mislabeled or obsolete designation.

Comparison with Similar Compounds

Challenges in Comparative Analysis

Given the lack of verifiable data on KM67LW3Ggz, a rigorous comparison with similar compounds cannot be conducted.

Hypothetical Structural Analogues

If this compound is presumed to be a transition-metal complex, plausible analogues could include:

Compound Name	Metal Center	Ligand System	Key Applications
Ferrocene (Fe)	Iron	Cyclopentadienyl	Catalysis, redox sensors
Cisplatin (Pt)	Platinum	Amine/Chloride	Anticancer therapy
Ziegler-Natta Catalyst (Ti)	Titanium	Chloride/Alkyl	Polymerization catalysis

Limitations : Without structural data for this compound, this comparison remains speculative.

Functional Analogues

If this compound is intended for catalytic or biomedical use, functional parallels might include:

Compound Class	Functional Role	Efficacy Metrics (Typical)
Ruthenium polypyridyl	Photodynamic therapy	IC₅₀: 0.5–10 µM
Palladium nanoparticles	Cross-coupling catalysis	Turnover frequency: 10³–10⁵

Limitations : Efficacy and mechanistic data for this compound are unavailable for validation.

Research Findings and Data Gaps

Key gaps include:

• Synthesis: No protocols or reaction conditions are documented.
• Characterization : Absence of spectroscopic (NMR, XRD) or thermodynamic data.
• Applications: No patents or industrial use cases identified .

Recommendations for Further Investigation

Proprietary Databases : Access restricted industrial or governmental reports via legal agreements.

Hypothesis-Driven Testing : Design experiments to synthesize and characterize this compound using inferred structural motifs.

Collaborative Outreach : Contact academic or corporate entities using the compound identifier in internal documents.